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Compound of Interest

Compound Name: p-Toluic acid-d4

cat. No.: B15570742

An In-depth Technical Guide to the Safety of p-Toluic Acid-d4

This guide provides comprehensive safety information for p-Toluic acid-d4 (4-Methylbenzoic
acid-d4), intended for researchers, scientists, and professionals in drug development. p-Toluic
acid-d4 is the deuterated form of p-Toluic acid, and while deuteration can affect a drug's
pharmacokinetic and metabolic properties, the fundamental chemical safety and handling
precautions are generally considered equivalent to the non-deuterated compound.[1] The
information presented here is primarily based on the safety data for p-Toluic acid (CAS No. 99-
94-5).

Quantitative Safety and Property Data

The following tables summarize the key quantitative data for p-Toluic acid, providing a clear
reference for its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH4D402 [1]
Molecular Weight 140.17 g/mol [2]

White to off-white or light
Appearance ] ) [11[31[4115]
yellow crystalline solid/powder

Melting Point 179-182°C (354.2 - 359.6 °F)  [1][4][5][6]
- ) 274 - 275 °C (525.2 - 527 °F)
Boiling Point [41516171
at 760 mmHg

Poorly soluble in water; soluble
Solubility in alcohol, ether, methanol, [5161[8]
and acetone.

Vapor Pressure 0.0061 mmHg [7]

| Acid Dissociation Constant (pKa) | 4.22 at 25 °C |[5][9][10] |

Table 2: Toxicological Data

Test Species Route Value Source

LD50 (Lethal

Mouse Oral 2340 mgl/kg [11]
Dose, 50%)

| LD50 (Lethal Dose, 50%) | Rat (male and female) | Oral | > 2000 mg/kg [[12] |
Hazard Identification and Classification
p-Toluic acid is classified as a hazardous substance.

o GHS Hazard Statements: May cause an allergic skin reaction (H317), Causes serious eye
irritation (H319), and is harmful to aquatic life (H402).[9] It may also cause skin, respiratory,
and digestive tract irritation.[3][11]

 Signal Word: Warning[6]
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e Pictograms: GHSO07 (Exclamation mark)[6]

Experimental Safety Protocols

Detailed methodologies for handling, storage, and emergency procedures are critical for
ensuring laboratory safety.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling. The following PPE is
recommended:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3][11]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
[11] Chemical protection gloves tested according to EN 374 are suitable.

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[11] Respiratory protection is required when dusts are generated.
[13]

Handling and Storage

o Handling: Avoid all personal contact, including inhalation.[8] Use in a well-ventilated area.[3]
[8] Minimize dust generation and accumulation.[3] Wash thoroughly after handling.[3][11]

o Storage: Store in a cool, dry, well-ventilated area in original, tightly sealed containers.[3][8]
Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]
[81[14]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get immediate medical attention.[3][11]
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o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing.[3] Seek medical aid if irritation develops or persists.[11]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get immediate medical aid.[3][11]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get immediate medical aid.[3][11]

Spill and Leak Procedures

e Remove Ignition Sources: Eliminate all sources of ignition from the area.[7][14]
» Ventilate: Ensure the area is well-ventilated.[3]
» Containment: Prevent spillage from entering drains or water courses.[8]

o Cleanup:

[¢]

For small spills, dampen the solid material with 60-70% ethanol and transfer it to a suitable
container.[7][14]

[¢]

Use absorbent paper dampened with 60-70% ethanol to pick up any remaining material.[7]
[14]

[e]

Sweep up or absorb the material and place it into a suitable clean, dry, closed container
for disposal.[3][11]

[¢]

Avoid generating dusty conditions.[3]

o Decontamination: Solvent wash all contaminated surfaces with 60-70% ethanol followed by
washing with a soap and water solution.[14]

» Disposal: Dispose of waste in a manner consistent with federal, state, and local regulations.
[11]

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pim-resources.coleparmer.com/sds/87268.pdf
https://www.suvchemlaboratorychemicals.com/uploads/T0208600250-99-94-5.pdf
https://pim-resources.coleparmer.com/sds/87268.pdf
https://www.suvchemlaboratorychemicals.com/uploads/T0208600250-99-94-5.pdf
https://pim-resources.coleparmer.com/sds/87268.pdf
https://www.suvchemlaboratorychemicals.com/uploads/T0208600250-99-94-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/P-Toluic-Acid
https://cameochemicals.noaa.gov/chemical/21128
https://pim-resources.coleparmer.com/sds/87268.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250633.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/P-Toluic-Acid
https://cameochemicals.noaa.gov/chemical/21128
https://pubchem.ncbi.nlm.nih.gov/compound/P-Toluic-Acid
https://cameochemicals.noaa.gov/chemical/21128
https://pim-resources.coleparmer.com/sds/87268.pdf
https://www.suvchemlaboratorychemicals.com/uploads/T0208600250-99-94-5.pdf
https://pim-resources.coleparmer.com/sds/87268.pdf
https://cameochemicals.noaa.gov/chemical/21128
https://www.suvchemlaboratorychemicals.com/uploads/T0208600250-99-94-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO3), or alcohol-
resistant foam.[4][11][15]

» Firefighter Protection: As in any fire, wear a self-contained breathing apparatus in pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.[3][11]

» Hazards: Fine dust dispersed in the air in sufficient concentrations and in the presence of an
ignition source is a potential dust explosion hazard.[14] Combustion may produce carbon
monoxide and carbon dioxide.[8]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of p-Toluic acid-d4,
from initial assessment to emergency response.

Preparation & Assessment

Proceed if safe Emergency Response

1. Risk A nent > 2. Don Personal
(Review SDS) Protective Equipment

Initiate Cleanup

Spill Occurs Spill Cleanup Protocol

Handling & Storage
Y

: . Post-experiment ¢ Administer First Aid
3. Use in Ventilated Area n | 4. Storein Cool, Dry Place ] .
(Minimize Dust) > (Tightly Closed) Personal Exposure g First Aid Protocol

Begin Fire Fighting

' g Fire Fighting Protocol

Click to download full resolution via product page

Caption: Logical workflow for safe handling of p-Toluic acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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